Cas no 87122-86-9 (Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester)
87122-86-9 structure
Product Name:Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester
CAS No:87122-86-9
MF:C12H16O3
MW:208.253643989563
CID:4269607
PubChem ID:13716841
Update Time:2025-04-24
Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester
- DB-171811
- SCHEMBL10349973
- 87122-86-9
- NMFKJVAGKURQIH-UHFFFAOYSA-N
- Methyl 2-(benzyloxy)-2-methylpropanoate
- Methyl 2-Benzyloxy-2-methylpropionate
-
- Inchi: 1S/C12H16O3/c1-12(2,11(13)14-3)15-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3
- InChI Key: NMFKJVAGKURQIH-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(C)(OCC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 208.109944368Da
- Monoisotopic Mass: 208.109944368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.5Ų
Propanoic acid, 2-methyl-2-(phenylmethoxy)-, methyl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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